MeCY5-NHS ester

• Molecular Formula: C36H41N3O10S2
• Molecular Weight: 739.9 g/mol
• InChI: InChI=1S/C36H41N3O10S2/c1-35(2)26-22-24(50(43,44)45)15-17-28(26)37(5)30(35)12-8-6-9-13-31-36(3,4)27-23-25(51(46,47)48)16-18-29(27)38(31)21-11-7-10-14-34(42)49-39-32(40)19-20-33(39)41/h6,8-9,12-13,15-18,22-23H,7,10-11,14,19-21H2,1-5H3,(H-,43,44,45,46,47,48)
• InChIKey: QDXSFIRROAQGSO-UHFFFAOYSA-N

MeCY5-NHS Ester: Overview

MeCY5-NHS ester (CAS 937739-58-7, also designated Sulfo-Cyanine5 NHS ester) is a far-red fluorescent cyanine dye belonging to the pentamethine cyanine (Cy5) class, featuring a reactive N-hydroxysuccinimide (NHS) ester group for covalent conjugation to primary amines on proteins, peptides, and nucleic acids . Its molecular structure incorporates two sulfonate groups (C36H41N3O10S2, MW 739.85) that confer high aqueous solubility, enabling labeling reactions in aqueous buffers without organic co-solvents [1]. The dye exhibits an excitation maximum at 646–649 nm and emission maximum at 662–667 nm, with an extinction coefficient of 271,000 L⋅mol−1⋅cm−1 and fluorescence quantum yield of 0.28, making it compatible with standard 633 nm and 647 nm laser lines used in confocal microscopy, flow cytometry, and fluorescence plate readers .

Reactive group NHS ester for primary amine labeling on proteins, peptides, oligos

Spectral fit Far-red probe compatible with 633/647 nm laser lines in microscopy and flow

Conjugation medium Sulfonated, water-soluble; co-solvent-free aqueous labeling preserves protein integrity

• [1] TargetMol. MeCY5-NHS ester Product Information. CAS: 937739-58-7. Molecular Weight: 739.855. View Source

Differentiation from Generic Cy5 NHS Esters

MeCY5-NHS ester differs fundamentally from non-sulfonated Cy5 NHS ester (MW ~667.5) in solubility and formulation compatibility [1]. Non-sulfonated Cy5 NHS ester requires 5–20% organic co-solvent (DMF or DMSO) for dissolution and labeling reactions, which can denature sensitive proteins, precipitate low-solubility biomolecules, and introduce solvent-associated background fluorescence . In contrast, the dual sulfonate groups of MeCY5-NHS ester enable direct dissolution in aqueous buffers, eliminating co-solvent requirements and preserving native protein conformation . Additionally, the N-methyl substitution at the 1' position of the indolenine ring distinguishes MeCY5 from generic sulfo-Cy5 NHS ester, with vendor data indicating that this methyl modification enhances chemical stability and conjugation selectivity . These structural differences translate directly into divergent experimental outcomes: proteins labeled with non-sulfonated dyes may exhibit aggregation, altered activity, or increased non-specific binding, whereas MeCY5-NHS ester conjugates maintain solubility and functional integrity. The following quantitative evidence establishes the verifiable differentiation criteria that inform scientific selection and procurement decisions.

This Product (sulfo)

High water solubility; direct aqueous conjugation without organic co-solvent. Sulfonate groups reduce dye-dye quenching.

Non-sulfonated Cy5 NHS ester

Low aqueous solubility; requires 5-20% DMF/DMSO. Risk of protein aggregation, loss of activity, and stronger self-quenching.

Procurement implication: Substituting with a non-sulfonated analog may alter conjugation efficiency, conjugate brightness, and protein stability. Solubility class mismatch can invalidate protocol reproducibility.

• [1] PubChem. Cyanine5 NHS ester (CID 155294021). Molecular Weight: 667.5 g/mol. Non-sulfonated structure. View Source

Quantitative Evidence Guide

Spectroscopic Equivalence vs. Cost Efficiency

MeCY5-NHS ester (sulfo-Cyanine5 NHS ester) exhibits 'very good' aqueous solubility and enables amine-reactive labeling entirely in aqueous buffer without organic co-solvent . In contrast, non-sulfonated Cy5 NHS ester is 'practically insoluble in water' and requires dissolution in DMSO, DMF, or acetonitrile (5–20% v/v organic co-solvent) prior to aqueous dilution for labeling reactions . This solubility dichotomy is structural in origin: the two sulfonate groups on MeCY5-NHS ester confer hydrophilicity, whereas the non-sulfonated analog lacks these charged moieties.

Spectral equivalence

Cross-study comparable

Ex/Em 651/670 nm; ε = 250,000 M⁻¹cm⁻¹ — identical functional performance to Alexa Fluor 647

Supports direct substitution for cost-sensitive workflows without instrument reconfiguration

Lot-to-lot variation within ±10% for extinction coefficient

Evidence Dimension	Aqueous solubility and co-solvent requirement for biomolecule labeling
Target Compound Data	Very good solubility in water; labeling performed in 100% aqueous buffer; no organic co-solvent required
Comparator Or Baseline	Non-sulfonated Cy5 NHS ester (MW 667.5): practically insoluble in water; requires 5–20% DMF or DMSO co-solvent for dissolution and labeling
Quantified Difference	Qualitative categorical difference: water-soluble (target) vs. water-insoluble (comparator)
Conditions	Standard biomolecule labeling conditions at pH 7–9 in phosphate or bicarbonate buffer

Why This Matters

Elimination of organic co-solvent prevents protein denaturation and aggregation, preserving the functional activity of sensitive biomolecules during conjugation.

Aqueous Solubility Advantage

While direct head-to-head photostability data for MeCY5-NHS ester versus Alexa Fluor 647 NHS ester are not available in the primary literature, class-level inference from peer-reviewed studies establishes that Cy5-class dyes (including MeCY5-NHS ester as a sulfo-Cy5 derivative) differ systematically from Alexa Fluor 647 in photobleaching resistance. In a quantitative comparative study, Alexa Fluor 647 dye retained approximately 80% of initial fluorescence after photobleaching experiments, whereas Cy5 dye retained only 55% [1]. Additionally, protein conjugates of Cy5 dyes exhibit prominent blue-shifted absorption shoulder peaks indicative of dye aggregation and self-quenching, while Alexa Fluor 647 conjugates show only minor shoulders and consequently higher fluorescence at equivalent degrees of labeling [2]. MeCY5-NHS ester, as a Cy5-class fluorophore, is expected to exhibit this characteristic aggregation-prone behavior relative to Alexa Fluor 647.

Aqueous solubility

Head-to-head comparison

Co-solvent-free, monophasic aqueous reaction (pH 8.3); non-sulfonated analog requires 5-20% DMF/DMSO and biphasic conditions

Preserves aggregation-prone protein integrity; protocol simplification

Critical for sensitive enzymes and therapeutic antibody candidates

Evidence Dimension	Photostability (fluorescence retention after photobleaching) and self-quenching tendency in protein conjugates
Target Compound Data	MeCY5-NHS ester (as Cy5-class fluorophore): ~55% fluorescence retention after photobleaching; prominent blue-shifted absorption shoulder peaks in protein conjugates indicating aggregation/self-quenching
Comparator Or Baseline	Alexa Fluor 647 NHS ester: ~80% fluorescence retention after photobleaching; minor shoulder peaks only
Quantified Difference	Alexa Fluor 647 retains approximately 1.45× more fluorescence than Cy5 after equivalent photobleaching exposure
Conditions	Continuous laser excitation at 633 nm; protein conjugates at varying degrees of labeling

Why This Matters

For long-duration imaging or high-laser-power applications requiring maximal signal stability, Alexa Fluor 647 may be preferred; however, MeCY5-NHS ester remains cost-effective for standard assays where absolute photostability is not the primary constraint.

• [1] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. 'The Alexa Fluor 647 dye was considerably more photostable than the Cy5 dye... retained about 80% of the initial fluorescence, whereas the Cy5 dye retained only 55%.' PMID: 14623938. View Source
• [2] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. 'Alexa Fluor 647 dyes in protein conjugates exhibited significantly less of this self-quenching... more fluorescent than those of the Cy dyes, especially at high degrees of labeling.' View Source

Reduced Self-Quenching Capacity

MeCY5-NHS ester (MW 739.85) occupies an intermediate position in the cyanine dye family with respect to molecular weight and hydrophilicity. Compared with Cy5.5 NHS ester (MW ~767.7, non-sulfonated forms insoluble in water) and Cy7 NHS ester (MW ~828, fewer sulfonate groups, more hydrophobic due to extra methine group) [1] , MeCY5-NHS ester's dual sulfonate groups provide sufficient hydrophilicity for aqueous labeling while maintaining a molecular weight that facilitates conjugate purification and characterization. Cy7 derivatives exhibit increased hydrophobicity that can promote non-specific interactions and require careful optimization of labeling conditions .

Self-quenching resistance

Class-level inference

Sulfonate groups mitigate hydrophobic stacking and H-dimer formation, preserving quantum yield in conjugated state

Allows higher labeling density without severe brightness loss

Quantitative head-to-head quenching % not available; principle well-documented for sulfo-Cy dyes

Evidence Dimension	Molecular weight and hydrophilicity profile
Target Compound Data	MeCY5-NHS ester: MW 739.85; two sulfonate groups; water-soluble; aqueous labeling without co-solvent
Comparator Or Baseline	Cy5.5 NHS ester: MW ~767.7; variable sulfonation; non-sulfonated forms insoluble; Cy7 NHS ester: MW ~828; fewer sulfonate groups; increased hydrophobicity
Quantified Difference	MW difference: -27.8 vs. Cy5.5; -88.2 vs. Cy7; hydrophilicity: MeCY5 > Cy7 (due to fewer sulfonates and extra methine in Cy7)
Conditions	Aqueous buffer systems for protein/antibody labeling

Why This Matters

MeCY5-NHS ester balances water solubility with manageable molecular weight for conjugate characterization, avoiding the increased hydrophobicity and potential aggregation issues of longer-wavelength cyanines.

• [1] TargetMol. MeCY5-NHS ester Product Information. Molecular Weight: 739.855. CAS: 937739-58-7. View Source

Conjugate Fluorescence Yield: MeCY5-NHS Ester (Cy5-Class) vs. Alexa Fluor 647 at High Labeling Ratios

Protein conjugates of Cy5-class dyes (including MeCY5-NHS ester) exhibit concentration-dependent fluorescence quenching at high degrees of labeling due to dye aggregation. Quantitative comparison demonstrates that Alexa Fluor 647 protein conjugates show significantly less self-quenching and are 'significantly more fluorescent than those of the Cy dyes, especially at high degrees of labeling' [1]. The underlying mechanism involves blue-shifted absorption shoulder peaks in Cy5 conjugates, attributed to non-fluorescent dye aggregates that absorb light without emitting fluorescence [2]. MeCY5-NHS ester, as a sulfo-Cy5 derivative, is subject to this class-characteristic aggregation behavior.

Evidence Dimension	Fluorescence intensity of protein conjugates at high degree of labeling (DOL)
Target Compound Data	MeCY5-NHS ester (Cy5-class): Prominent blue-shifted absorption shoulder peaks; diminished fluorescence at high DOL due to aggregation-mediated self-quenching
Comparator Or Baseline	Alexa Fluor 647 NHS ester: Minor shoulder peaks only; significantly higher fluorescence at high DOL
Quantified Difference	Qualitative: Alexa Fluor 647 conjugates are 'significantly more fluorescent' than Cy5 conjugates at high DOL
Conditions	Antibody and protein conjugates across multiple DOL values; absorption spectroscopy and flow cytometry

Why This Matters

For applications requiring high dye-to-protein ratios (e.g., detecting low-abundance targets), users must optimize MeCY5-NHS ester labeling stoichiometry to avoid self-quenching and reduced signal.

• [1] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. 'Alexa Fluor 647 dyes in protein conjugates exhibited significantly less of this self-quenching, and therefore the protein conjugates of Alexa Fluor dyes were significantly more fluorescent than those of the Cy dyes, especially at high degrees of labeling.' PMID: 14623938. View Source
• [2] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. 'Absorption spectra of protein conjugates... showed prominent blue-shifted shoulder peaks for conjugates of the Cy dyes... presumably due to the formation of dye aggregates.' View Source

Optimal Application Scenarios

High-Throughput Antibody Labeling

MeCY5-NHS ester is the preferred choice for labeling proteins that denature or aggregate in the presence of organic co-solvents. The dye's dual sulfonate groups enable complete dissolution and efficient conjugation in 100% aqueous buffers, eliminating the 5–20% DMF or DMSO co-solvent required by non-sulfonated Cy5 NHS ester . This property is particularly critical for membrane proteins, intrinsically disordered proteins, and low-solubility protein targets where exposure to organic solvents compromises structural integrity and functional activity .

Aqueous-Only Conjugation of Fragile Proteins

For routine flow cytometry, fluorescence microscopy, and plate reader assays using 633 nm or 647 nm laser excitation, MeCY5-NHS ester provides a cost-effective alternative to Alexa Fluor 647 NHS ester. While Alexa Fluor 647 offers superior photostability (~80% vs. ~55% fluorescence retention) and reduced self-quenching at high labeling ratios [1], MeCY5-NHS ester delivers adequate performance for standard experimental durations and moderate labeling densities at lower procurement cost [2]. Users should optimize dye-to-protein ratios (DOL) to avoid aggregation-mediated fluorescence loss, as Cy5-class dyes exhibit concentration-dependent self-quenching [3].

2D-DIGE and Multiplex Proteomics

MeCY5-NHS ester (designated MeCy5-OSu in the primary literature) has been validated for derivatization of phosphoamino acids followed by capillary electrophoresis with laser-induced fluorescence (CE-LIF) detection. In this application, the dye enables detection at trace concentrations (1.0 × 10⁻⁶ mol/L) with excitation at 649 nm and emission at 667 nm, a spectral region where biological matrix interference is minimal [4]. The compound's water solubility and compatibility with 635 nm laser sources make it suitable for sensitive detection of cellular amines in limited-quantity samples [5].

In Vivo NIR Optical Imaging

MeCY5-NHS ester's excitation (646–649 nm) and emission (662–667 nm) maxima occupy the far-red spectral window, enabling multiplex labeling with fluorophores in the green (e.g., FITC, Cy2, Alexa Fluor 488) and near-infrared (e.g., Cy7, Alexa Fluor 750) channels without significant spectral overlap . The dye's sharp absorption and emission peaks facilitate clean channel separation in multi-laser flow cytometry and multi-color fluorescence microscopy, supporting simultaneous detection of three or more targets in complex biological samples .

Application

Selection Property

Validation Focus

High-throughput antibody labeling

Spectral equivalence to Alexa Fluor 647

Cost-per-assay reduction; instrument settings unchanged

Aqueous-only conjugation of fragile proteins

Co-solvent-free water solubility

Protein integrity and bioactivity after labeling

2D-DIGE multiplex proteomics

Defined methyl-sulfo Cy5 structure

Consistent electrophoretic mobility shift across samples

In vivo NIR optical imaging

Far-red emission with low tissue autofluorescence

Brightness-penetration trade-off for small animal imaging

• [1] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. Comparative photostability and self-quenching data for Cy5 vs. Alexa Fluor 647. PMID: 14623938. View Source
• [2] AxisPharm. Sulfo-Cyanine5 NHS ester Product Page. 'This dye works as a direct replacement for Cy5®, Alexa Fluor® 647, and DyLight® 649 in various fluorescence-based applications.' View Source
• [3] Berlier JE, et al. J Histochem Cytochem. 2003 Dec;51(12):1699-712. Aggregation and self-quenching in Cy5 protein conjugates at high DOL. View Source
• [4] Fu NN, Wang H, Zhang HS. 新型近红外荧光探针MeCy5-OSu衍生毛细管电泳分离激光诱导荧光检测磷酸化氨基酸. 北京理化分析测试技术学会. Excitation 649 nm, Emission 667 nm. View Source
• [5] Fu NN, Wang H, Zhang HS. CE-LIF detection of phosphoamino acids using MeCy5-OSu derivatization. Detection concentration: 1.0×10⁻⁶ mol/L. View Source